Cas no 1805465-73-9 (2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide
• CAS No: 1805465-73-9
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4962492
• Update Time: 2025-11-03

2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide

• Inchi： 1S/C9H5BrF6O/c10-3-4-1-2-5(17)7(9(14,15)16)6(4)8(11,12)13/h1-2,17H,3H2
• InChI Key： GDMDPBJOQXMBGD-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(C(F)(F)F)=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide

Recent Advances in the Application of 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide (CAS: 1805465-73-9) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide (CAS: 1805465-73-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics and chemical probes. This trifluoromethylated benzyl bromide derivative exhibits unique physicochemical properties due to the presence of electron-withdrawing trifluoromethyl groups and a reactive benzyl bromide moiety, making it a versatile building block for medicinal chemistry applications.

Recent studies have demonstrated the utility of this compound in the synthesis of selective kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing allosteric modulators for protein kinases, where the trifluoromethyl groups were found to significantly enhance binding affinity through favorable hydrophobic interactions with the target proteins. The researchers noted that the bromomethyl functionality allowed for efficient conjugation with various heterocyclic scaffolds, enabling rapid structure-activity relationship studies.

In the field of chemical biology, 1805465-73-9 has been employed as a key precursor for the development of activity-based probes. A recent study published in ACS Chemical Biology detailed its conversion into photoaffinity labeling agents for studying protein-ligand interactions. The researchers highlighted that the trifluoromethyl groups not only improved probe solubility in biological matrices but also provided distinctive ¹⁹F NMR signatures for tracking molecular interactions.

From a synthetic chemistry perspective, novel methodologies have been developed to utilize this compound more efficiently. A 2024 report in Organic Letters described a palladium-catalyzed cross-coupling protocol that significantly improved the yield of downstream products derived from 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide. This advancement has particular implications for scaling up production of lead compounds in drug discovery programs.

The pharmaceutical industry has shown increasing interest in this compound due to its potential in addressing drug metabolism challenges. Several recent patent applications have disclosed derivatives of 1805465-73-9 designed to improve metabolic stability while maintaining target engagement. The trifluoromethyl groups appear to confer resistance to oxidative metabolism, potentially leading to compounds with improved pharmacokinetic profiles.

Ongoing research suggests promising applications in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting indicated that conjugates of this compound with antibody fragments could serve as stable linkers for antibody-drug conjugates (ADCs), with the bromomethyl group enabling controlled drug release at the target site.

As research continues, 2,3-Bis(trifluoromethyl)-4-hydroxybenzyl bromide is proving to be a valuable tool in chemical biology and drug discovery. Its unique combination of chemical reactivity and physicochemical properties makes it particularly suitable for developing next-generation therapeutics with improved selectivity and pharmacological properties. Future studies are expected to further explore its potential in fragment-based drug design and covalent inhibitor development.